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Compound of Interest

Compound Name: Rosmanol

Cat. No.: B7888195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rosmanol is a naturally occurring phenolic diterpene found in rosemary (Rosmarinus

officinalis) that has garnered significant scientific interest for its diverse biological activities. This

technical guide provides a comprehensive overview of Rosmanol, focusing on its fundamental

physicochemical properties, and delves into its mechanisms of action as an antioxidant, anti-

inflammatory, and anticancer agent. Detailed experimental protocols for key assays and a

summary of its effects on critical cellular signaling pathways are presented to facilitate further

research and development of Rosmanol as a potential therapeutic agent.

Physicochemical Properties of Rosmanol
Rosmanol is a key bioactive constituent of rosemary, contributing to its well-documented

health benefits. Its fundamental properties are summarized below.
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Property Value

CAS Number 80225-53-2

Molecular Formula C₂₀H₂₆O₅

Molecular Weight 346.42 g/mol

Appearance Solid

Solubility Soluble in DMSO

Biological Activities and Mechanisms of Action
Rosmanol exhibits a range of biological activities, with its antioxidant, anti-inflammatory, and

anticancer properties being the most extensively studied.

Antioxidant Activity
Rosmanol demonstrates potent antioxidant effects by scavenging free radicals and modulating

cellular antioxidant defense systems. Its efficacy has been quantified in various in vitro

antioxidant assays.

Assay IC₅₀ Value (µg/mL) Reference

DPPH 16.8 [1]

DPPH 0.13 mg/mL [2]

DPPH 14.3 ± 0.8 [2]

ABTS 38.6 (ethanolic extract) [3]

ABTS 72.76 (hot water extract) [3]

Anti-inflammatory Activity
Rosmanol exerts anti-inflammatory effects by inhibiting key signaling pathways involved in the

inflammatory response, such as the NF-κB and MAPK pathways.
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Anticancer Activity
Rosmanol has shown significant promise as an anticancer agent, demonstrating cytotoxic

effects against various cancer cell lines. Its mechanisms of action involve the induction of

apoptosis, cell cycle arrest, and the modulation of critical signaling pathways that govern

cancer cell proliferation and survival.

Cell Line Assay IC₅₀ Value (µM) Incubation Time (h)

MCF-7 (Breast

Cancer)
MTT ~50 48

MDA-MB-231 (Breast

Cancer)
MTT ~50 48

COLO 205 (Colon

Cancer)
- ~42 24

Key Signaling Pathways Modulated by Rosmanol
Rosmanol's biological effects are mediated through its interaction with several key intracellular

signaling pathways.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial regulator of cell survival,

proliferation, and growth. Rosmanol has been shown to inhibit this pathway, leading to

decreased cancer cell viability.
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Rosmanol inhibits the PI3K/Akt signaling pathway.

STAT3/JAK2 Signaling Pathway
The Signal Transducer and Activator of Transcription 3 (STAT3)/Janus Kinase 2 (JAK2)

pathway is often hyperactivated in cancer, promoting cell proliferation and survival. Rosmanol
has been demonstrated to inhibit this pathway, contributing to its anticancer effects.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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